Cas no 58718-53-9 ( )
structure
Chemical and Physical Properties
Names and Identifiers
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- 2-ethyl-3-methylquinazolin-4(3H)one
- 2-ethyl-3-methylquinazolin-4-one
- 2-Aethyl-3-methyl-3H-chinazolin-4-on
- 2-Ethyl-3-methyl-3,4-dihydro-4-chinazolinon
- 2-ethyl-3-methyl-3H-quinazolin-4-one
- 2-ethyl-3-methyl-4(3H)-quinazolinone
- 2-Ethyl-3-methyl-4-oxo-3,4-dihydrochinazolin
- 4-Quinazolone, 2-ethyl-3-methyl
- AC1L6W27
- AG-670
- CTK6D2715
- NSC293924
- SBB090801
- SureCN3818640
- AKOS006291557
- SCHEMBL3818640
- 2-Ethyl-3-methylquinazolin-4(3H)-one
- NSC-293924
- 58718-53-9
- DTXSID90315312
- AG-670/36901041
- DB-314006
-
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- Inchi： InChI=1S/C11H12N2O/c1-3-10-12-9-7-5-4-6-8(9)11(14)13(10)2/h4-7H,3H2,1-2H3
- InChI Key： QCKGJLGHIVZYGZ-UHFFFAOYSA-N
- SMILES： CCC1=NC2=CC=CC=C2C(=O)N1C
Computed Properties
- Exact Mass: 188.09506
- Monoisotopic Mass: 188.094963011g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 273
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 32.7Ų
Experimental Properties
- PSA: 32.67
- LogP: 1.49590
Related Literature
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1. Reactions of cyclic β-keto esters and other enol derivatives with 3-acetoxyamino-2-isopropylquinazolin-4(3H)-one: further oxidation of the cyclic α-(3,4-dihydro-2-isopropyl-4-oxoquinazolin-3-yl)amino ketones with lead tetraacetate leading to ring-expansion (in dichloromethane) and ring-cleavage (in methanol)Robert S. Atkinson,Emma Barker,Paul J. Edwards,Gordon A. Thomson J. Chem. Soc. Perkin Trans. 1 1995 1533
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